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Compound of Interest

Compound Name: Thiol-C2-PEG2-OH

Cat. No.: B1682312 Get Quote

Thiol-C2-PEG2-OH: A Technical Safety Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive material safety information for Thiol-C2-
PEG2-OH (CAS No. 56282-36-1), a bifunctional molecule increasingly utilized in

bioconjugation, drug delivery, and proteomics. Due to the absence of a specific Safety Data

Sheet (SDS) for this compound, this guide synthesizes data from structurally related molecules,

primarily polyethylene glycol (PEG) derivatives and 2-Mercaptoethanol, to provide a robust

safety profile and handling instructions. The primary hazards associated with Thiol-C2-PEG2-
OH are likely to stem from the thiol group, necessitating careful handling to mitigate risks.

Section 1: Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Thiol-C2-
PEG2-OH and its structural analogues.
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Property Value Source

Chemical Name

2-[2-(2-

mercaptoethoxy)ethoxy]ethano

l

CymitQuimica

Synonyms
Thiol-PEG3-Alcohol, HS-

PEG3-OH
AK Scientific, Inc.

CAS Number 56282-36-1 MedChemExpress

Molecular Formula C6H14O3S MedChemExpress

Molecular Weight 166.24 g/mol MedChemExpress

Appearance Colorless to light yellow liquid MedChemExpress

Solubility
Soluble in DMSO (≥ 100

mg/mL)
MedChemExpress

Section 2: Hazard Identification and Classification
While a specific hazard classification for Thiol-C2-PEG2-OH is not available, the presence of a

terminal thiol group suggests that it may share hazards with other low molecular weight thiols,

such as 2-Mercaptoethanol. The polyethylene glycol component is generally considered to be

of low toxicity.

Anticipated Hazard Classification (based on 2-Mercaptoethanol):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 2 H310: Fatal in contact with skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (Liver, Heart) through

prolonged or repeated

exposure if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

Source: Sigma-Aldrich, Carl ROTH (for 2-Mercaptoethanol)

Section 3: Experimental Protocols and Safe
Handling
Adherence to strict safety protocols is imperative when handling Thiol-C2-PEG2-OH. The

following procedures are based on best practices for handling hazardous thiol-containing

compounds.

Personal Protective Equipment (PPE)
A mandatory PPE protocol should be followed at all times.
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Personal Protective Equipment (PPE) Protocol

Enter Laboratory Wear Nitrile Gloves
(Double-gloving recommended)

Step 1 Wear Chemical Resistant
Lab Coat

Step 2 Wear Safety Goggles
and Face Shield

Step 3 Work in a Certified
Chemical Fume Hood

Step 4
Handle Thiol-C2-PEG2-OH
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Spill Occurs

Evacuate Immediate Area

Ensure Proper Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Cover with Inert Absorbent
Material (e.g., Vermiculite)

Collect and Place in a
Sealed Hazardous Waste Container

Decontaminate Spill Area
with a Suitable Solution

Dispose of Waste According
to Institutional and Local Regulations

Report the Incident

Click to download full resolution via product page
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To cite this document: BenchChem. [Thiol-C2-PEG2-OH material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682312#thiol-c2-peg2-oh-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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